2-(2-naphthyloxy)-N-4H-1,2,4-triazol-4-ylacetamide

• IUPAC Name: 2-naphthalen-2-yloxy-N-(1,2,4-triazol-4-yl)acetamide
• InChI: InChI=1S/C14H12N4O2/c19-14(17-18-9-15-16-10-18)8-20-13-6-5-11-3-1-2-4-12(11)7-13/h1-7,9-10H,8H2,(H,17,19)
• InChI Key: QDAOBDLLGFXGBK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)OCC(=O)NN3C=NN=C3
• Molecular Formula: C14H12N4O2
• Molecular Weight: 268.27 g/mol

Description

2-(2-naphthyloxy)-N-4H-1,2,4-triazol-4-ylacetamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is known for its unique chemical properties, which make it a promising candidate for drug discovery and development.

Mechanism of Action

The mechanism of action of 2-(2-naphthyloxy)-N-4H-1,2,4-triazol-4-ylacetamide is not fully understood. However, it is believed to exert its antitumor and antimicrobial activity by inhibiting the growth of cancer cells and bacteria. This compound may also interact with specific cellular targets, leading to the inhibition of cellular processes that are essential for the survival and growth of cancer cells and bacteria.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(2-naphthyloxy)-N-4H-1,2,4-triazol-4-ylacetamide have been studied in vitro and in vivo. In vitro studies have shown that this compound can induce apoptosis in cancer cells and inhibit the growth of bacteria. In vivo studies have demonstrated that this compound can inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-naphthyloxy)-N-4H-1,2,4-triazol-4-ylacetamide in lab experiments is its high potency and specificity. This compound has been shown to exhibit significant activity against cancer cells and bacteria, making it a valuable tool for studying these diseases. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-(2-naphthyloxy)-N-4H-1,2,4-triazol-4-ylacetamide. One area of research is the development of new derivatives of this compound with improved activity and specificity. Another area of research is the investigation of the mechanism of action of this compound, which may provide insights into new targets for drug development. Additionally, further studies are needed to evaluate the safety and toxicity of this compound in vivo.

Synthesis Methods

The synthesis of 2-(2-naphthyloxy)-N-4H-1,2,4-triazol-4-ylacetamide involves the reaction of 2-naphthol with 4H-1,2,4-triazole-4-ylamine in the presence of acetic anhydride. The resulting compound is then purified through recrystallization to obtain a pure product. This synthesis method has been optimized to achieve high yields and purity of the final product.

Scientific Research Applications

2-(2-naphthyloxy)-N-4H-1,2,4-triazol-4-ylacetamide has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit significant antitumor and antimicrobial activity, making it a promising candidate for the development of new drugs. Additionally, this compound has been studied for its potential use as a fluorescent probe in bioimaging applications.